Cas no 120-23-0 (2-(naphthalen-2-yloxy)acetic acid)

• Product Name: 2-(naphthalen-2-yloxy)acetic acid
• CAS No: 120-23-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD00004066
• CID: 35948
• PubChem ID: 8422
• Update Time: 2025-11-02

2-(naphthalen-2-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Naphthalen-2-yloxy)acetic acid
• 2-Naphthyloxyacetic Acid
• 2-Naphthoxyacetic acid
• 1 -naphthyl acetic acid sodium salt
• 2-(2-Naphthyloxy)acetic acid
• 2-Naphthoxyaceticacid Solution
• BNOA
• 2-naphthalen-2-yloxyacetic acid
• BNO
• NOA
• (2-Naphthyloxy)acetic acid
• beta-Naphthoxyacetic acid
• NOXA
• 2-NOXA
• Berapal
• Betapal
• Betoxon
• Betokson
• Phyomone
• Naphthoxyacetic acid
• Gerlach 1396
• Acetic acid, (2-naphthalenyloxy)-
• O-(2-Naphthyl)glycolic acid
• (2-Naphthalenyloxy)acetic acid
• (2-Naphthloxy)acetic acid
• beta-Naphthyloxyacetic acid
• Acetic acid, (2-naphthyloxy)-
• (beta-Naphthalenyloxy)acetic acid
• (naphthalen-2-yloxy)acetic acid
• 2-Naphthalenoxyac
• H11815
• EINECS 204-380-0
• NS00000707
• CBDivE_003164
• (.beta.-Naphthalenyloxy)acetic acid
• NCGC00166229-01
• 2-Naphthoxyacetic acid, PESTANAL(R), analytical standard
• (2-Naphthoxy)acetic acid
• (2-Naphthyloxy)acetic acid [BSI:ISO]
• NOXA (NAPHTHYLOXYACETIC ACID)
• MLS-0412048.0001
• Acetic acid, 2-(2-naphthalenyloxy)-
• EN300-18402
• 120-23-0
• 2-(2-Naphthoxy)acetic acid
• DTXSID2042195
• ACETIC ACID, 2-NAPHTHOXY-
• AI3-14654
• (2-naphthalenyloxy)-Acetic acid
• SCHEMBL25640
• FT-0613129
• 2-Naphthalenyloxyethanoic acid
• Z57246951
• InChI=1/C12H10O3/c13-12(14)8-15-11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H,13,14)
• RZCJYMOBWVJQGV-UHFFFAOYSA-
• CHEBI:50397
• (beta-Naphthyloxy)acetic acid
• F0307-0743
• 2-naphthalen-2-yloxyethanoic acid
• 2-naphthoxy acetic acid
• 2-Naphthoxyacetic acid, Vetec(TM) reagent grade, 98%
• Acide naphthyloxyacetique [French]
• NSC2070
• (2-naphthoxy)ethanoic acid
• NSC 2070
• .beta.-Naphthoxyacetic acid
• AC-907/25014305
• CS-W015512
• KS-5264
• cid_8422
• (.BETA.-NAPHTHYLOXY)ACETIC ACID
• Acide naphthyloxyacetique
• HY-W014796
• .beta.-Naphthyloxyacetic acid
• NCGC00255805-01
• N0045
• 2-Naphthoxyaceticacid
• CCRIS 3156
• Acide naphtyloxyacetique
• MFCD00004066
• Oprea1_727299
• 2-Napthyloxyacetic acid
• (b-Naphthalenyloxy)acetic acid
• BRN 1074148
• 2-Naphthoxyacetic acid, BioReagent, plant cell culture tested, crystalline
• 2-NAPHTHOXYACETIC ACID [MI]
• W-108481
• DTXCID0022195
• Glycollic acid 2-naphthyl ether
• BDBM50
• 2-Naphthalenoxyacetic acid
• (naphthalen-2-yloxy)-acetic acid
• 2-(2-Naphthalenyloxy)-Acetic acid
• CHEMBL1732186
• BB 0217877
• (2-NAPHTHYLOXY)ACETIC ACID [ISO]
• 2-Naphthoxyacetic acid, 98%
• AKOS000101579
• CAS-120-23-0
• PD158315
• (2-naphthyloxy)-Acetic acid
• 2-(2-naphthalenyloxy)acetic acid
• 717GVR334R
• BNOA, beta-naphthoxyacetic acid
• NSC-2070
• Betokson super
• (b-Naphthyloxy)acetic acid
• (2-Naphthyloxy)acetic acid, 8CI, BSI, ISO
• b-Naphthoxyacetic acid
• UNII-717GVR334R
• Tox21_301390
• Q27122052
• Acide naphtyloxyacetique [ISO-French]
• C18750
• 2-Naphthoxyacetic acid BNOA
• STK117074
• HMS3753E11
• FN34496
• 2-(naphthalen-2-yloxy)acetic acid

• MDL： MFCD00004066
• Inchi： 1S/C12H10O3/c13-12(14)8-15-11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H,13,14)
• InChI Key： RZCJYMOBWVJQGV-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC=C2C=CC=CC2=C1
• BRN： 1074148

Computed Properties

• Exact Mass: 202.06300
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White or off white crystals.
• Density: 1.1868 (rough estimate)
• Melting Point: 151-154 °C (lit.)
• Boiling Point: 300.32°C (rough estimate)
• Flash Point: 155.8 °C
• Refractive Index: 1.5440 (estimate)
• Water Partition Coefficient: Soluble in alcohol, ether, acetic acid and dimethyl sulfoxide. Slightly soluble in water.
• PSA: 46.53000
• LogP: 2.30320
• Merck: 6397
• FEMA: 3109
• Solubility: Soluble in hot water, ethanol, ether and acetic acid, slightly soluble in cold water.

2-(naphthalen-2-yloxy)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：AI9659000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on 2-(naphthalen-2-yloxy)acetic acid

2-(Naphthalen-2-yloxy)acetic Acid (CAS 120-23-0): Properties, Applications, and Market Insights

2-(Naphthalen-2-yloxy)acetic acid (CAS 120-23-0) is an organic compound with significant industrial and research applications. This aromatic carboxylic acid derivative is widely recognized for its unique chemical properties and versatility in various fields. The compound's molecular structure combines a naphthalene ring system with an acetic acid moiety through an ether linkage, creating interesting physicochemical characteristics that make it valuable for multiple applications.

The global market for 2-(naphthalen-2-yloxy)acetic acid has shown steady growth in recent years, driven by increasing demand from the pharmaceutical and agrochemical sectors. Researchers are particularly interested in its potential as a building block for more complex molecules, with recent studies exploring its use in organic synthesis and material science. The compound's stability and relatively simple synthesis pathway make it attractive for both industrial-scale production and laboratory research.

From a chemical perspective, 2-(naphthalen-2-yloxy)acetic acid exhibits typical carboxylic acid properties while maintaining the aromatic characteristics of its naphthalene component. This dual nature allows for diverse reactivity patterns, making it useful in various chemical transformations. The compound's melting point ranges between 150-155°C, and it shows moderate solubility in common organic solvents, which facilitates its handling in different experimental conditions.

One of the most frequently asked questions about CAS 120-23-0 concerns its synthesis methods. The compound can be prepared through several routes, with the most common being the reaction of 2-naphthol with chloroacetic acid under basic conditions. This Williamson ether synthesis approach typically yields good results with proper optimization of reaction parameters. Alternative methods using different leaving groups or catalysts have also been reported in the literature.

In pharmaceutical applications, 2-(naphthalen-2-yloxy)acetic acid serves as an important intermediate for the synthesis of various bioactive compounds. Recent studies have explored its derivatives as potential candidates for drug development, particularly in areas such as anti-inflammatory and antimicrobial agents. The compound's aromatic system provides a rigid framework that can be strategically modified to enhance biological activity or improve pharmacokinetic properties.

The agrochemical industry utilizes 2-(naphthalen-2-yloxy)acetic acid and its derivatives as precursors for plant growth regulators and herbicides. Researchers have investigated its structure-activity relationships, leading to the development of compounds with specific effects on plant physiology. This application has gained attention in sustainable agriculture discussions, where precise control of plant growth is increasingly important.

Material scientists have explored the use of CAS 120-23-0 in the development of organic electronic materials. The compound's conjugated system and ability to form stable complexes with various metals make it potentially useful in organic semiconductors or as a ligand in coordination chemistry. These applications align with current trends in green technology and renewable energy research.

Analytical characterization of 2-(naphthalen-2-yloxy)acetic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which is crucial for research and industrial applications. Recent advancements in analytical instrumentation have improved the detection and quantification of this compound in complex mixtures.

Storage and handling recommendations for 2-(naphthalen-2-yloxy)acetic acid include protection from moisture and extreme temperatures. While the compound is generally stable under normal conditions, proper laboratory practices should be followed to maintain its quality. Suppliers typically provide technical data sheets with detailed information about storage conditions and shelf life.

The environmental fate of CAS 120-23-0 has been studied to assess its ecological impact. Biodegradation studies suggest that the compound undergoes moderate breakdown in soil and water systems, with its persistence depending on environmental conditions. These findings are important for regulatory compliance and environmental risk assessments in industrial applications.

Market analysis indicates growing demand for 2-(naphthalen-2-yloxy)acetic acid in emerging economies, particularly in Asia. The compound's relatively low production cost and versatile applications contribute to its commercial viability. Major chemical suppliers have expanded their production capacities to meet increasing global demand, with quality specifications becoming more standardized across different manufacturers.

Recent patent literature reveals ongoing innovation involving 2-(naphthalen-2-yloxy)acetic acid, particularly in pharmaceutical formulations and specialty chemicals. Researchers continue to explore novel derivatives and applications, indicating sustained interest in this chemical scaffold. The compound's patent landscape reflects its importance in various technological fields.

Quality control standards for CAS 120-23-0 have become more stringent in recent years, with analytical methods achieving higher sensitivity and specificity. International guidelines help ensure consistency in product specifications across different suppliers. These standards are particularly important for applications requiring high-purity materials, such as pharmaceutical intermediates.

Future research directions for 2-(naphthalen-2-yloxy)acetic acid may include exploration of its catalytic applications or development of more sustainable synthesis routes. The compound's structural features offer opportunities for innovation in green chemistry approaches. As industrial processes increasingly emphasize environmental considerations, such developments could enhance the compound's commercial prospects.

In conclusion, 2-(naphthalen-2-yloxy)acetic acid (CAS 120-23-0) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of aromatic and carboxylic acid functionalities continues to inspire research and development efforts. As scientific understanding of this compound grows, so does its potential for contributing to advancements in pharmaceuticals, agriculture, and materials science.